Cas no 898409-30-8 (1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 898409-30-8
• MF: C₁₉H₁₄ClFN₂O₄
• MW: 388.776867389679
• CID: 6020128
• PubChem ID: 7286861
• Update Time: 2025-07-01

1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(5-chloro-2-methoxyphenyl)-4-[2-(4-fluorophenyl)-2-oxoethyl]pyrazine-2,3-dione
• 1-(5-chloro-2-methoxyphenyl)-4-(2-(4-fluorophenyl)-2-oxoethyl)pyrazine-2,3(1H,4H)-dione
• F2580-1264
• 898409-30-8
• AKOS024662114

• Inchi： 1S/C19H14ClFN2O4/c1-27-17-7-4-13(20)10-15(17)23-9-8-22(18(25)19(23)26)11-16(24)12-2-5-14(21)6-3-12/h2-10H,11H2,1H3
• InChI Key： JILHGOZGPLIQMI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(Cl)=CC=C2OC)C=CN(CC(C2=CC=C(F)C=C2)=O)C1=O

Computed Properties

• Exact Mass: 388.0626128g/mol
• Monoisotopic Mass: 388.0626128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.9Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(5-Chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898409-30-8)

1-(5-Chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898409-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, including a 5-chloro-2-methoxyphenyl and a 4-fluorophenyl substituent. These functional groups contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through the reaction of a suitable starting material with a chlorinating agent. Subsequent steps include the introduction of the methoxy and fluorophenyl groups via selective substitution reactions. The final step involves the formation of the pyrazine ring through a condensation reaction. The detailed synthetic route has been extensively studied and optimized to ensure high yields and purity.

In recent years, 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have been supported by both in vitro and in vivo experiments, demonstrating its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione has also shown promise in the treatment of neurodegenerative disorders. Research has indicated that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been shown to enhance the expression of neurotrophic factors such as BDNF (Brain-Derived Neurotrophic Factor) and promote neuronal survival in models of Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione have also been studied in detail. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. Additionally, it shows low toxicity in animal models, making it a promising candidate for further clinical development.

The safety profile of 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 1-(5-chloro-2-methoxyphenyl)-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898409-30-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its anti-inflammatory and neuroprotective properties. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical applications. As more data becomes available from clinical trials and further studies, this compound may become an important tool in the treatment of inflammatory diseases and neurodegenerative disorders.